3-Phenethyl-8-(2-phenoxypropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2-phenoxypropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C24H27N3O4/c1-18(31-20-10-6-3-7-11-20)21(28)26-16-13-24(14-17-26)22(29)27(23(30)25-24)15-12-19-8-4-2-5-9-19/h2-11,18H,12-17H2,1H3,(H,25,30)
• InChI Key: LOUXMZFWOCKMRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2(CC1)C(=O)N(C(=O)N2)CCC3=CC=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol

Description

Spirotetramat, a compound with a similar structure, is a second-generation insecticide developed by Bayer CropScience. It has a good efficacy and safety for crops. Its unique two-way internal absorption and transport properties enable it to be transported to any part of the plant, which can effectively prevent egg hatching and larval development of pests on roots and leaves.

Synthesis Analysis

Spirotetramat was obtained in an overall yield of 20.4% by a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation. The advantages of the proposed method are mild conditions, simple operation, and good to excellent yields in each step.

Chemical Reactions Analysis

In the synthesis of spirotetramat, a similar compound, two main synthetic routes have been reported. In the first route, the target compound was obtained by N-acylation, cyano hydrolysis, esterification, intramolecular cyclization, and final O-acylation. In the second method, spirotetramat can be obtained via esterification, acylation, cyclization, and nucleophilic substitution reaction.

Scientific Research Applications

Insecticide and Pest Control

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Chemical Synthesis and Optimization

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Metabolite Studies

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